
An In-depth Technical Guide to the Safety and
Handling of Chlorodiisopropylsilane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Chlorodiisopropylsilane

CAS No.: 2227-29-4

Cat. No.: B1588518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Chlorodiisopropylsilane (CDIS), a reactive organosilane compound used in a variety of

chemical syntheses. Given its hazardous properties, a thorough understanding of its

characteristics and the necessary precautions is critical for safe laboratory operations.

Chemical and Physical Properties
Chlorodiisopropylsilane is a flammable and corrosive liquid that reacts with water and other

protic solvents. Its key physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 2227-29-4 [1][2][3]

Molecular Formula C₆H₁₅ClSi [1][4]

Molecular Weight 150.72 g/mol [1][4]

Appearance Colorless liquid [5]

Boiling Point 58-60 °C at 50 mmHg

Density 0.883 g/mL at 25 °C

Refractive Index n20/D 1.429 (lit.)

Flash Point 38 °C (100.4 °F) - closed cup [1]

Solubility

Reacts with water, alcohols,

and ammonia. Generally

soluble in organic solvents.

Hazard Identification and Classification
Chlorodiisopropylsilane is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

GHS Pictograms:

alt text

alt text
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Signal Word: Danger[1]

Reactivity and Decomposition
Chlorodiisopropylsilane is highly reactive, particularly with nucleophilic compounds.

Reaction with Water (Hydrolysis): CDIS reacts vigorously with water, including moisture in

the air, to produce diisopropylsilanol and hydrogen chloride (HCl). The diisopropylsilanol is

unstable and can condense to form disiloxanes. This reaction is exothermic and the

liberation of corrosive HCl gas presents a significant hazard.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,

and amines.

A general representation of the hydrolysis and subsequent condensation is depicted below:

Chlorodiisopropylsilane
[(CH₃)₂CH]₂SiHCl

Diisopropylsilanol
[(CH₃)₂CH]₂SiH(OH)

+ H₂O

Water
(H₂O)

Hydrogen Chloride
(HCl)- HCl

Bis(diisopropylsilyl)oxane
{[(CH₃)₂CH]₂SiH}₂O

+ Diisopropylsilanol
- H₂O

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Chlorodiisopropylsilane.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Chlorodiisopropylsilane.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

provides a general guideline:
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Personal Protective Equipment (PPE)

Work Practices

Eye Protection:
Chemical safety goggles and face shield

Hand Protection:
Chemically resistant gloves (e.g., nitrile, neoprene)

Body Protection:
Flame-retardant lab coat, chemical apron

Respiratory Protection:
Use in a well-ventilated area or with a respirator

(e.g., NIOSH approved organic vapor/acid gas cartridge)

Work in a certified chemical fume hood

Handle under an inert atmosphere (e.g., nitrogen, argon)
to prevent reaction with moisture

Ground and bond containers when transferring material
to prevent static discharge

Use non-sparking tools

Safe Handling of
Chlorodiisopropylsilane

Click to download full resolution via product page

Caption: PPE and work practice guidelines for Chlorodiisopropylsilane.

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[2]

Keep away from heat, sparks, and open flames.[2]

The storage area should be equipped with appropriate fire suppression equipment.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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Unsuitable Extinguishing Media: Do NOT use water, as it will react with the material.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. Containers may explode when heated. Decomposition products may include

hydrogen chloride and silicon oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Spills and Leaks
Evacuate the area and eliminate all ignition sources.

Ventilate the area of the leak or spill.

Wear appropriate personal protective equipment (PPE).

Contain the spill with an inert absorbent material (e.g., sand, earth). Do not use combustible

materials like sawdust.

Collect the absorbed material into a suitable container for disposal.

Neutralize the residue with a suitable agent (e.g., sodium bicarbonate) if appropriate and

safe to do so.

Clean the spill area thoroughly.
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Spill or Leak Occurs

Evacuate Area &
Eliminate Ignition Sources

Ventilate Area

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into a Suitable Container

Neutralize Residue
(if safe)

Clean Spill Area

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Emergency workflow for a Chlorodiisopropylsilane spill.
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Toxicological Information
Detailed toxicological studies for Chlorodiisopropylsilane are not readily available in the

public domain. The primary hazards are its corrosive effects.

Acute Effects: Causes severe skin burns and eye damage upon contact. Inhalation of vapors

or mists can cause respiratory tract irritation and burns. Ingestion can cause severe burns to

the mouth, throat, and stomach.[2][6]

Chronic Effects: No information was found regarding the long-term health effects of exposure

to Chlorodiisopropylsilane.

Due to the lack of specific data, it should be handled as a highly toxic and corrosive material.

Experimental Protocols
Detailed experimental protocols for the determination of all physical and chemical properties of

Chlorodiisopropylsilane are not publicly available. However, standardized methods are used

for such characterizations.

Representative Protocol for Flash Point Determination (Closed-Cup Method):

A standardized apparatus, such as a Pensky-Martens closed-cup tester, would be used.

A sample of Chlorodiisopropylsilane is placed in the test cup.

The cup is heated at a slow, constant rate.

A small flame is directed into the cup at regular intervals.

The flash point is the lowest temperature at which the vapors above the liquid ignite.

This is a generalized procedure, and specific instrument operating instructions must be

followed.

Disposal Considerations
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Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2] Contact a licensed professional waste disposal service to dispose

of this material. Contaminated packaging should be treated as the product itself.

Disclaimer: This document is intended for informational purposes only and does not substitute

for a comprehensive safety data sheet (SDS) or a thorough risk assessment conducted by

qualified personnel. Always consult the most up-to-date SDS for Chlorodiisopropylsilane
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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